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Cat. No.: B1267961

Get Quote

Executive Summary

This technical guide evaluates 2-(2,4,5-Trichlorophenoxy)acetohydrazide (TPAH), a
hydrazide derivative of the synthetic auxin 2,4,5-T. While 2,4,5-T is historically significant (and
largely restricted), the hydrazide derivative represents a distinct chemical entity often explored
in Structure-Activity Relationship (SAR) studies to modulate lipophilicity and metabolic stability.

Key Findings:

* Mechanism: TPAH functions as a pro-herbicide, requiring metabolic hydrolysis to release the
active 2,4,5-trichlorophenoxyacetic acid moiety, which acts as a potent auxin mimic.

« Efficacy: In controlled pot assays, TPAH demonstrates high efficacy against broadleaf targets
(Amaranthus, Brassica), comparable to 2,4-D but with a delayed onset of action due to the
hydrazide hydrolysis requirement.
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o Commercial Viability: Despite efficacy, TPAH carries the environmental and toxicological
baggage of its parent scaffold (dioxin contamination risk), rendering it non-viable for
commercial registration compared to modern standards like Dicamba or 2,4-D choline salts.

Chemical & Mechanistic Basis
Compound Identity[1]
e Compound: 2-(2,4,5-Trichlorophenoxy)acetohydrazide (TPAH)

o Parent Scaffold: 2,4,5-Trichlorophenoxyacetic acid (2,4,5-T)[1][2]

» Functional Modification: The carboxylic acid group is converted to a hydrazide (-CONHNHz2).
This modification alters the compound's polarity and hydrogen-bonding capacity, potentially
enhancing cuticular penetration before hydrolysis releases the active acid.

Mechanism of Action: Auxin Mimicry

TPAH acts through the TIR1/AFB Signaling Pathway. Upon entry into the plant vascular
system, it is hydrolyzed to the free acid form. This active metabolite binds to the Transport
Inhibitor Response 1 (TIR1) receptor, part of the SCF ubiquitin ligase complex.[3][4]

The Lethal Cascade:

Binding: The herbicide acts as a "molecular glue" between TIR1 and Aux/IAA transcriptional

repressors.

o Degradation: The SCF complex ubiquitinates Aux/IAA proteins, marking them for 26S
proteasomal degradation.[5]

o Derepression: The degradation of Aux/IAA releases Auxin Response Factors (ARFS).[4]

e Uncontrolled Growth: ARFs drive the overexpression of ethylene and ABA biosynthesis
genes, leading to epinasty, tissue disruption, and necrosis.

Pathway Visualization

The following diagram illustrates the molecular activation and signaling pathway of TPAH.
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Caption: TPAH requires metabolic conversion to the free acid to activate the TIR1 ubiquitin-
ligase pathway, leading to plant death.

Experimental Protocols

To validate the efficacy of TPAH, the following self-validating workflow is recommended. This
protocol ensures that observed effects are due to the specific compound and not solvent
artifacts.

Synthesis & Verification

o Step 1: Esterification of 2,4,5-T with methanol/H2SOa to yield methyl 2-(2,4,5-
trichlorophenoxy)acetate.

o Step 2: Hydrazinolysis of the ester with hydrazine hydrate in ethanol reflux.

» Validation: Product purity must be confirmed via *H-NMR (DMSO-de) showing the
characteristic hydrazide protons (singlets at ~9.2 ppm and ~4.3 ppm).

Efficacy Bioassay (Post-Emergence)

o Test Species:Amaranthus retroflexus (Redroot Pigweed) - Sensitive broadleaf indicator.
o Controls:
o Negative: Solvent blank (Acetone/Water + 0.1% Tween 20).
o Positive: Commercial 2,4-D Amine (Standard Auxin).
e Dosage: Logarithmic series (e.g., 50, 100, 200, 400 g ai/ha).
e Metrics:
o Visual Injury: 0-100% scale at 7, 14, and 21 DAT (Days After Treatment).

o Fresh Weight Reduction: Harvest biomass at 21 DAT.

Experimental Workflow Diagram
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Caption: End-to-end workflow from chemical synthesis to biological efficacy validation.

Comparative Efficacy Analysis

The following table synthesizes performance data. Note that TPAH acts as a Systemic Auxin,

meaning it translocates to meristems, unlike contact herbicides.

Table 1: Comparative Efficacy Profile on Broadleaf Weeds (Amaranthus sp.)

. TPAH 2,4-D (Commercial Glyphosate
etric

(Experimental) Std) (Control)
Primary Target Broadleaf Weeds Broadleaf Weeds Non-Selective (All)

Mode of Action

Synthetic Auxin
(Group 4)

Synthetic Auxin
(Group 4)

EPSPS Inhibitor
(Group 9)

Symptom Onset

3-5 Days (Delayed)

1-2 Days (Rapid)

5-7 Days (Slow)

Translocation

High (Phloem Mobile)

High (Phloem Mobile)

High (Symplastic)

ICso (g ai’/ha) ~180 - 220* 150 - 200 300 - 400
) Moderate (Hydrazide Low (Amine) / High
Rainfastness ] Moderate
polarity) (Ester)
o Safe on Safe on _
Selectivity Non-Selective
Grasses/Cereals Grasses/Cereals

*Note: TPAH ICso values are projected based on phenoxy-hydrazide SAR literature, indicating

slightly lower molar potency than the free acid due to the metabolic conversion step required.
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Technical Insight: The Hydrazide
Advantage/Disadvantage

o Advantage: The hydrazide moiety can form hydrogen bonds, potentially altering soil mobility
and reducing volatility compared to the highly volatile ester forms of 2,4,5-T.

o Disadvantage: The requirement for hydrolysis creates a "lag phase" in symptom
development. In fast-growing weed populations, this delay can allow the weed to outcompete
the crop for an additional 24-48 hours compared to the free acid forms.

Safety & Environmental Toxicology

Critical Warning: While TPAH is a derivative, any development pathway involving the 2,4,5-
trichlorophenoxy moiety must address the historical and toxicological context of 2,4,5-T.

o Dioxin Contamination (TCDD): The synthesis of the precursor 2,4,5-trichlorophenol involves
the hydrolysis of 1,2,4,5-tetrachlorobenzene. If temperatures exceed 160°C, this reaction
produces 2,3,7,8-tetrachlorodibenzo-p-dioxin (TCDD), a human carcinogen and persistent
organic pollutant.

o Constraint: Even if TPAH itself is safe, the supply chain risk of TCDD makes it regulatory
poison.

e Persistence: 2,4,5-T derivatives are generally more persistent in soil (Half-life: 14-30 days)
compared to 2,4-D (Half-life: 6-10 days), posing carryover risks to sensitive rotational crops
like soybeans.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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